Cas no 2580102-37-8 (rac-benzyl (3R,4S)-3-methoxy-4-sulfamoylpyrrolidine-1-carboxylate)

• Product Name: rac-benzyl (3R,4S)-3-methoxy-4-sulfamoylpyrrolidine-1-carboxylate
• CAS No: 2580102-37-8
• MF: C₁₃H₁₈N₂O₅S
• MW: 314.357422351837
• CID: 5924302
• PubChem ID: 165900590
• Update Time: 2025-08-04

rac-benzyl (3R,4S)-3-methoxy-4-sulfamoylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2580102-37-8
• rac-benzyl (3R,4S)-3-methoxy-4-sulfamoylpyrrolidine-1-carboxylate
• EN300-27733705

• Inchi： 1S/C13H18N2O5S/c1-19-11-7-15(8-12(11)21(14,17)18)13(16)20-9-10-5-3-2-4-6-10/h2-6,11-12H,7-9H2,1H3,(H2,14,17,18)/t11-,12+/m1/s1
• InChI Key： NZMBLEWHNKLDQT-NEPJUHHUSA-N
• SMILES： S([C@H]1CN(C(=O)OCC2C=CC=CC=2)C[C@H]1OC)(N)(=O)=O

Computed Properties

• Exact Mass: 314.09364285g/mol
• Monoisotopic Mass: 314.09364285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 107Ų

Additional information on rac-benzyl (3R,4S)-3-methoxy-4-sulfamoylpyrrolidine-1-carboxylate

Introduction to Rac-Benzyl (3R,4S)-3-Methoxy-4-Sulfamoylpyrrolidine-1-Carboxylate (CAS No. 2580102-37-8)

Rac-Benzyl (3R,4S)-3-Methoxy-4-Sulfamoylpyrrolidine-1-Carboxylate, a compound with the CAS number 2580102-37-8, is a highly specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their intricate stereochemistry and functional group diversity, making it a valuable scaffold for designing novel therapeutic agents.

The molecular structure of Rac-Benzyl (3R,4S)-3-Methoxy-4-Sulfamoylpyrrolidine-1-Carboxylate features a pyrrolidine core, which is a common motif in bioactive molecules. The presence of both a methoxy group and a sulfamoyl group at the 3-position and 4-position, respectively, contributes to its unique physicochemical properties. These substituents not only enhance the compound's solubility and bioavailability but also play a crucial role in its interactions with biological targets.

In recent years, there has been a surge in research focused on developing small molecule inhibitors that target enzymes involved in critical metabolic pathways. Among these pathways, the Janus Kinase (JAK) signaling pathway has emerged as a key player in various inflammatory and autoimmune diseases. Rac-Benzyl (3R,4S)-3-Methoxy-4-Sulfamoylpyrrolidine-1-Carboxylate has been identified as a promising lead compound in this context, demonstrating potent inhibitory activity against JAK enzymes.

One of the most compelling aspects of this compound is its stereochemical configuration. The (3R,4S) arrangement of the stereocenters is crucial for its biological activity. Studies have shown that subtle changes in the stereochemistry can significantly alter the pharmacological profile of the molecule. This highlights the importance of precise structural design in drug development.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of Rac-Benzyl (3R,4S)-3-Methoxy-4-Sulfamoylpyrrolidine-1-Carboxylate with its target proteins. Molecular docking simulations have revealed that this compound interacts with JAK enzymes through multiple hydrogen bonding interactions and hydrophobic contacts. These insights have guided the optimization of the molecule to enhance its binding affinity and selectivity.

The synthesis of Rac-Benzyl (3R,4S)-3-Methoxy-4-Sulfamoylpyrrolidine-1-Carboxylate involves a multi-step process that requires careful control of reaction conditions. The introduction of the sulfamoyl group at the 4-position is particularly challenging due to its sensitivity to hydrolysis. However, recent improvements in synthetic methodologies have made it possible to achieve high yields and purity levels.

In vitro studies have demonstrated that Rac-Benzyl (3R,4S)-3-Methoxy-4-Sulfamoylpyrrolidine-1-Carboxylate exhibits significant anti-inflammatory properties. It has been shown to suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated macrophages. These findings are particularly relevant given the increasing prevalence of chronic inflammatory diseases worldwide.

Furthermore, preclinical studies have indicated that Rac-Benzyl (3R,4S)-3-Methoxy-4-Sulfamoylpyrrolidine-1-Carboxylate exhibits good oral bioavailability and moderate tissue distribution. These pharmacokinetic properties make it an attractive candidate for further development into a therapeutic drug. Additional studies are ongoing to evaluate its safety profile and potential side effects.

The growing interest in Rac-Benzyl (3R,4S)-3-Methoxy-4-Sulfamoylpyrrolidine-1-Carboxylate underscores the importance of innovative approaches in drug discovery. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, researchers are able to identify and optimize lead compounds more efficiently than ever before.

In conclusion, Rac-Benzyl (3R,4S)-3-Methoxy-4-Sulfamoylpyrrolidine-1-Carboxylate represents a significant advancement in the development of novel therapeutic agents targeting inflammatory diseases. Its unique molecular structure, coupled with its potent biological activity, makes it a promising candidate for further clinical investigation. As research in this field continues to progress, it is likely that additional applications for this compound will be discovered.